Cas no 228246-34-2 (Ro 65-6570 Hydrochloride)

• Product Name: Ro 65-6570 Hydrochloride
• CAS No: 228246-34-2
• MF: C₂₅H₂₆ClN₃O
• MW: 419.946444988251
• CID: 5194442
• Update Time: 2025-07-09

Ro 65-6570 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• RO 65-6570 HYDROCHLORIDE
• Ro 65-6570 Hydrochloride >=98% (HPLC)
• (RS)-8-(1,2-Dihydro-1-acenaphthylenyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one Hydrochloride
• (RS)-8-Acenaphthen-1-yl-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one hydrochloride
• Ro65-6570 Hydrochloride
• Ro 65-6570 Hydrochloride

• Inchi： 1S/C25H25N3O.ClH/c29-24-25(28(17-26-24)20-9-2-1-3-10-20)12-14-27(15-13-25)22-16-19-8-4-6-18-7-5-11-21(22)23(18)19;/h1-11,22H,12-17H2,(H,26,29);1H
• InChI Key： CTPVGIUCSWWLNA-UHFFFAOYSA-N
• SMILES： O=C1NCN(C2C=CC=CC=2)C21CCN(C1CC3=CC=CC4=CC=CC1=C34)CC2.Cl

Ro 65-6570 Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on Ro 65-6570 Hydrochloride

Introduction to Ro 65-6570 Hydrochloride and CAS No 228246-34-2

Ro 65-6570 Hydrochloride, identified by the chemical compound code CAS No 228246-34-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities. As a derivative of a structurally complex molecule, it exhibits properties that make it a valuable candidate for further research and development in medicinal chemistry.

The chemical structure of Ro 65-6570 Hydrochloride is characterized by its intricate arrangement of functional groups, which contribute to its pharmacological profile. The presence of specific heterocyclic rings and hydrochloride salts enhances its solubility and bioavailability, making it an attractive candidate for drug formulation. Recent studies have highlighted its potential in modulating various cellular pathways, particularly those involved in neurodegenerative disorders and inflammatory conditions.

In the realm of neurodegenerative research, Ro 65-6570 Hydrochloride has shown remarkable promise. Preclinical studies indicate that it may interact with receptors and enzymes critical in the pathogenesis of diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier efficiently suggests that it could be developed into a therapeutic agent capable of addressing these conditions directly. Researchers are particularly interested in its potential to inhibit the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease.

Furthermore, the anti-inflammatory properties of Ro 65-6570 Hydrochloride have been a focal point of investigation. Chronic inflammation is a key factor in numerous pathological processes, including autoimmune diseases and metabolic disorders. By targeting inflammatory cytokines and signaling pathways, this compound may offer a novel approach to managing these conditions. Preliminary in vitro studies have demonstrated its ability to reduce the production of pro-inflammatory molecules such as TNF-alpha and IL-6, suggesting significant therapeutic potential.

The synthesis and purification of Ro 65-6570 Hydrochloride adhere to stringent quality control measures to ensure consistency and efficacy. Advanced synthetic methodologies are employed to achieve high yields while maintaining purity standards. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are utilized to confirm the structural integrity of the compound.

As research progresses, the clinical applications of Ro 65-6570 Hydrochloride are being explored through rigorous clinical trials. These trials aim to evaluate its safety profile, optimal dosing regimens, and therapeutic efficacy in human subjects. The compound's multifaceted biological activities position it as a versatile tool for addressing multiple health challenges simultaneously.

The impact of Ro 65-6570 Hydrochloride extends beyond basic research, influencing drug discovery pipelines across various pharmaceutical companies. Its unique properties have sparked interest in developing analogs with enhanced pharmacokinetic profiles or additional therapeutic benefits. Collaborative efforts between academic institutions and industry partners are accelerating the translation of laboratory findings into clinical practice.

In conclusion, Ro 65-6570 Hydrochloride, designated by CAS No 228246-34-2, represents a cutting-edge compound with substantial potential in pharmaceutical applications. Its intricate molecular structure and diverse biological activities make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.